Cas no 140678-12-2 (m-Conotoxin G IIIB (9CI))

• Product Name: m-Conotoxin G IIIB (9CI)
• CAS No: 140678-12-2
• MF: C₁₀₁H₁₇₅N₃₉O₃₀S₇
• MW: 2640.16850972176
• MDL: MFCD01076562
• CID: 226470
• PubChem ID: 90469965
• Update Time: 2025-05-22

m-Conotoxin G IIIB (9CI) Chemical and Physical Properties

Names and Identifiers

• m-Conotoxin G IIIB (9CI)
• µ-Conotoxin GIIIB
• µ-Conotoxin GIIIB, Geographutoxin II (GTXII)
• GEOGRAPHUTOXIN II
• ?Conotoxin GIIIB
• ARG-ASP-CYS-CYS-THR-HYP-HYP-ARG-LYS-CYS-LYS-ASP-ARG-GLN-CYS-LYS-HYP-GLN-ARG-CYS-CYS-ALA-NH2
• GTXII
• M-CONOTOXIN GIIIB
• mhu-conotoxin GIIIB
• MU-CONOTOXIN GIIIB
• U-conotoxin giiib
• Conotoxin G IIIB
• V0392408J4
• L-Alaninamide, L-arginyl-L-alpha-aspartyl-L-cysteinyl-L-cysteinyl-L-threonyl-(4R)-4-hydroxy-L-prolyl-(4R)-4-hydroxy-L-prolyl-L-arginyl-L-lysyl-L-cysteinyl-L-lysyl-L-alpha-aspartyl-L-arginyl-L-arginyl-L-cysteinyl-L-lysyl-(4R)-4-hydroxy-L-prolyl-L-
• ?-Conotoxin GIIIB
• MFCD01076562
• UNII-V0392408J4
• mu-Conotoxin G IIIB
• 140678-12-2
• Geographutoxin I, 8-L-arginine-14-L-arginine-18-L-methionine-19-L-lysine-

• MDL： MFCD01076562
• Inchi： 1S/C101H175N39O30S7/c1-48(76(107)149)120-87(160)64-42-172-173-43-65-88(161)125-54(17-4-8-25-102)80(153)130-63(38-74(147)148)85(158)124-57(21-13-30-117-99(110)111)78(151)123-58(22-14-31-118-100(112)113)83(156)132-66-44-174-176-46-68(134-86(159)62(37-73(145)146)129-77(150)53(106)16-12-29-116-98(108)109)91(164)136-69(47-177-175-45-67(90(163)135-64)133-82(155)56(19-6-10-27-104)122-84(157)60(24-33-171-3)127-93(166)70-34-50(142)39-138(70)95(168)61(128-89(66)162)20-7-11-28-105)92(165)137-75(49(2)141)97(170)140-41-52(144)36-72(140)96(169)139-40-51(143)35-71(139)94(167)126-59(23-15-32-119-101(114)115)79(152)121-55(81(154)131-65)18-5-9-26-103/h48-72,75,141-144H,4-47,102-106H2,1-3H3,(H2,107,149)(H,120,160)(H,121,152)(H,122,157)(H,123,151)(H,124,158)(H,125,161)(H,126,167)(H,127,166)(H,128,162)(H,129,150)(H,130,153)(H,131,154)(H,132,156)(H,133,155)(H,134,159)(H,135,163)(H,136,164)(H,137,165)(H,145,146)(H,147,148)(H4,108,109,116)(H4,110,111,117)(H4,112,113,118)(H4,114,115,119)/t48-,49+,50+,51+,52+,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,75-/m0/s1
• InChI Key： LMSUYJUOBAMKKS-NCJWVJNKSA-N
• SMILES： S1C[C@H]2C(N[C@@H]([C@@H](C)O)C(N3C[C@@H](C[C@H]3C(N3C[C@@H](C[C@H]3C(N[C@H](C(N[C@H](C(N[C@@H]3C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](CCCN/C(=N/[H])/N)C(N[C@@H](CCCN/C(=N/[H])/N)C(N[C@@H](CSSC[C@@H](C(N2)=O)NC([C@H](CC(=O)O)NC([C@H](CCCN/C(=N/[H])/N)N)=O)=O)C(N[C@@H](CCCCN)C(N2C[C@@H](C[C@H]2C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)C)=O)CSSC3)=O)CS1)=O)CCCCN)=O)CCSC)=O)O)=O)=O)=O)=O)=O)=O)CCCCN)=O)=O)CCCCN)=O)CCCN/C(=N/[H])/N)=O)O)=O)O)=O)=O

Computed Properties

• Exact Mass: 2638.14000
• Monoisotopic Mass: 2638.1412035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 42
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 177
• Rotatable Bond Count: 51
• Complexity: 5650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -19.5
• Topological Polar Surface Area: 1340Ų

Experimental Properties

• PSA: 1338.14000
• LogP: -0.84800

m-Conotoxin G IIIB (9CI) Security Information

• Hazardous Material transportation number：UN 3462 6
• WGK Germany：3
• Safety Instruction： S22; S24/25
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides

Additional information on m-Conotoxin G IIIB (9CI)

m-Conotoxin G IIIB (9CI): A Comprehensive Overview

The compound with CAS No. 140678-12-2, commonly referred to as m-Conotoxin G IIIB (9CI), is a peptide isolated from the venom of the marine cone snail (*Conus marmoreus*). This peptide belongs to the conotoxin family, which has garnered significant attention in the fields of neuroscience, pharmacology, and drug discovery due to its unique biological activities. m-Conotoxin G IIIB (9CI) is particularly notable for its ability to selectively target voltage-gated sodium channels, making it a valuable tool in both research and therapeutic development.

Recent studies have highlighted the potential of m-Conotoxin G IIIB (9CI) in pain management. By selectively blocking sodium channels, this peptide can inhibit the transmission of pain signals in the nervous system. Researchers have demonstrated that m-Conotoxin G IIIB (9CI) exhibits high potency and selectivity for certain sodium channel subtypes, such as Nav1.7 and Nav1.8, which are implicated in chronic pain conditions. This specificity reduces off-target effects, making it a promising candidate for the development of novel analgesics.

Moreover, m-Conotoxin G IIIB (9CI) has shown potential in treating neurological disorders such as epilepsy and neuropathic pain. Its ability to modulate sodium channel activity without affecting other ion channels or receptors makes it a unique therapeutic agent. Recent advancements in peptide engineering have enabled researchers to optimize the stability and bioavailability of m-Conotoxin G IIIB (9CI), further enhancing its therapeutic potential.

In addition to its therapeutic applications, m-Conotoxin G IIIB (9CI) serves as a valuable tool in basic neuroscience research. By selectively targeting sodium channels, this peptide allows researchers to study the role of these channels in neuronal communication and synaptic plasticity. This has led to new insights into the mechanisms underlying various neurological conditions, including Alzheimer's disease and stroke.

The isolation and characterization of m-Conotoxin G IIIB (9CI) from *Conus marmoreus* venom have been facilitated by advancements in peptide sequencing and mass spectrometry techniques. These methods have enabled researchers to identify and synthesize this peptide with high precision, ensuring its reliability for both research and clinical applications.

Looking ahead, the continued exploration of m-Conotoxin G IIIB (9CI)'s biological properties is expected to yield new insights into its therapeutic potential. Collaborative efforts between academia and industry are currently underway to further develop this peptide into a clinically viable treatment option for chronic pain and other neurological disorders.

In conclusion, m-Conotoxin G IIIB (9CI) represents a fascinating example of how natural products can inspire innovative therapeutic strategies. With its unique ability to target voltage-gated sodium channels and modulate neuronal activity, this compound holds great promise for advancing our understanding of neurological diseases and developing novel treatments.